3-(Methylthio)propyl isothiocyanate
3-(Methylthio)propyl isothiocyanate
Ibervirin, also known as fema 3312, belongs to the class of organic compounds known as isothiocyanates. These are organic compounds containing the isothiocyanate group, an isocyanate analogue with the general formula RN=C=S. Ibervirin is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, ibervirin is primarily located in the membrane (predicted from logP). Ibervirin is an earthy, horseradish, and sulfurous tasting compound that can be found in a number of food items such as brassicas, white cabbage, kohlrabi, and root vegetables. This makes ibervirin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
505-79-3
VCID:
VC0530293
InChI:
InChI=1S/C5H9NS2/c1-8-4-2-3-6-5-7/h2-4H2,1H3
SMILES:
CSCCCN=C=S
Molecular Formula:
C5H9NS2
Molecular Weight:
147.3 g/mol
3-(Methylthio)propyl isothiocyanate
CAS No.: 505-79-3
Inhibitors
VCID: VC0530293
Molecular Formula: C5H9NS2
Molecular Weight: 147.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 505-79-3 |
---|---|
Product Name | 3-(Methylthio)propyl isothiocyanate |
Molecular Formula | C5H9NS2 |
Molecular Weight | 147.3 g/mol |
IUPAC Name | 1-isothiocyanato-3-methylsulfanylpropane |
Standard InChI | InChI=1S/C5H9NS2/c1-8-4-2-3-6-5-7/h2-4H2,1H3 |
Standard InChIKey | LDKSCZJUIURGMW-UHFFFAOYSA-N |
SMILES | CSCCCN=C=S |
Canonical SMILES | CSCCCN=C=S |
Appearance | Solid powder |
Density | 1.099-1.105 |
Physical Description | Colourless to yellow liquid; Raddish-like, irritating aroma |
Description | Ibervirin, also known as fema 3312, belongs to the class of organic compounds known as isothiocyanates. These are organic compounds containing the isothiocyanate group, an isocyanate analogue with the general formula RN=C=S. Ibervirin is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, ibervirin is primarily located in the membrane (predicted from logP). Ibervirin is an earthy, horseradish, and sulfurous tasting compound that can be found in a number of food items such as brassicas, white cabbage, kohlrabi, and root vegetables. This makes ibervirin a potential biomarker for the consumption of these food products. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Insoluble in water Soluble (in ethanol) |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 1-Isothiocyanato-3-(methylthio)propane; 3-Methylmercaptopropyl isothiocyanate |
Reference | 1: Ernst IM, Palani K, Esatbeyoglu T, Schwarz K, Rimbach G. Synthesis and Nrf2-inducing activity of the isothiocyanates iberverin, iberin and cheirolin. Pharmacol Res. 2013 Apr;70(1):155-62. doi: 10.1016/j.phrs.2013.01.011. Epub 2013 Feb 9. PubMed PMID: 23403058. 2: Bell L, Spadafora ND, Müller CT, Wagstaff C, Rogers HJ. Use of TD-GC-TOF-MS to assess volatile composition during post-harvest storage in seven accessions of rocket salad (Eruca sativa). Food Chem. 2016 Mar 1;194:626-36. doi: 10.1016/j.foodchem.2015.08.043. Epub 2015 Aug 14. PubMed PMID: 26471601; PubMed Central PMCID: PMC4615134. 3: Munday R, Munday CM. Induction of phase II detoxification enzymes in rats by plant-derived isothiocyanates: comparison of allyl isothiocyanate with sulforaphane and related compounds. J Agric Food Chem. 2004 Apr 7;52(7):1867-71. PubMed PMID: 15053522. 4: Wang N, Wang W, Liu C, Jin J, Shao B, Shen L. Inhibition of growth and induction of apoptosis in A549 cells by compounds from oxheart cabbage extract. J Sci Food Agric. 2016 Aug;96(11):3813-20. doi: 10.1002/jsfa.7575. Epub 2016 Feb 16. PubMed PMID: 26679410. 5: Mullaney JA, Kelly WJ, McGhie TK, Ansell J, Heyes JA. Lactic acid bacteria convert glucosinolates to nitriles efficiently yet differently from enterobacteriaceae. J Agric Food Chem. 2013 Mar 27;61(12):3039-46. doi: 10.1021/jf305442j. Epub 2013 Mar 15. PubMed PMID: 23461529. 6: Luang-In V, Narbad A, Nueno-Palop C, Mithen R, Bennett M, Rossiter JT. The metabolism of methylsulfinylalkyl- and methylthioalkyl-glucosinolates by a selection of human gut bacteria. Mol Nutr Food Res. 2014 Apr;58(4):875-83. doi: 10.1002/mnfr.201300377. Epub 2013 Oct 30. PubMed PMID: 24170324. 7: Kim SH, Singh SV. D,L-Sulforaphane causes transcriptional repression of androgen receptor in human prostate cancer cells. Mol Cancer Ther. 2009 Jul;8(7):1946-54. doi: 10.1158/1535-7163.MCT-09-0104. Epub 2009 Jul 7. PubMed PMID: 19584240; PubMed Central PMCID: PMC2779717. |
PubChem Compound | 62351 |
Last Modified | Nov 11 2021 |
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